Cas no 2229398-20-1 (2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine)

• Product Name: 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine
• CAS No: 2229398-20-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5860940
• PubChem ID: 165850497
• Update Time: 2025-05-19

2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine
• 2229398-20-1
• EN300-1741951
• 2-[(6-methoxy-5-methylpyridin-3-yl)oxy]ethan-1-amine

• Inchi： 1S/C9H14N2O2/c1-7-5-8(13-4-3-10)6-11-9(7)12-2/h5-6H,3-4,10H2,1-2H3
• InChI Key： FANISDXMWALVDX-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CN=C(C(C)=C1)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine (CAS No. 2229398-20-1): Properties, Applications, and Industry Insights

The compound 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine, identified by its CAS No. 2229398-20-1, is a specialized organic molecule with a unique structural framework. This pyridine derivative features a methoxy and methyl substitution on the pyridine ring, coupled with an ethanamine side chain. Its molecular formula and precise structure make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The 6-methoxy-5-methylpyridin-3-yl moiety contributes to its electronic properties, while the oxyethan-1-amine group enhances its solubility and reactivity.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in drug discovery and organic synthesis. Researchers are particularly intrigued by the potential of 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine as a building block for bioactive molecules. Its CAS No. 2229398-20-1 is frequently searched in scientific databases, reflecting its growing relevance. The compound's stability under physiological conditions and its ability to form hydrogen bonds make it a candidate for targeting specific enzymes or receptors in medicinal chemistry.

From an industrial perspective, 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine is gaining traction in the development of advanced intermediates for agrochemicals. Its structural attributes align with the need for eco-friendly and high-efficacy crop protection agents. The methoxy and methyl groups on the pyridine ring can influence the compound's interaction with biological targets, a feature exploited in designing next-generation pesticides. This aligns with the global trend toward sustainable agriculture, a topic dominating search queries in 2024.

The synthesis of CAS No. 2229398-20-1 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include etherification and amine functionalization, which require optimized conditions to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and identity of the final product. These methods are frequently discussed in online forums and research publications, highlighting their importance in quality control.

Beyond its chemical properties, 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine is also explored in material science. Its potential as a ligand in coordination chemistry or as a monomer for functional polymers is under investigation. The compound's electron-rich pyridine ring could facilitate charge transport in organic electronic devices, a hot topic in renewable energy research. This application resonates with the increasing public interest in green technology and carbon-neutral solutions.

Safety and handling of CAS No. 2229398-20-1 adhere to standard laboratory protocols. While not classified as hazardous, proper storage in cool, dry environments is recommended to maintain stability. Regulatory compliance, particularly in pharmaceutical and agrochemical applications, is essential. This aspect is often queried by professionals navigating REACH or FDA guidelines, making it a recurring theme in industry discussions.

In conclusion, 2-(6-methoxy-5-methylpyridin-3-yl)oxyethan-1-amine represents a multifaceted compound with broad applicability. Its CAS No. 2229398-20-1 serves as a gateway to innovative research across disciplines. As scientific inquiries and industrial demands evolve, this molecule is poised to play a pivotal role in addressing contemporary challenges in health, agriculture, and sustainability.